6-Hydroxy-1,4-dimethylquinolin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Hydroxy-1,4-dimethylquinolin-2(1H)-one is a chemical compound that belongs to the quinoline family. It is a heterocyclic compound that has a wide range of applications in scientific research. This compound has been extensively studied for its potential in drug discovery and development due to its unique structural properties.
Mechanism of Action
The mechanism of action of 6-Hydroxy-1,4-dimethylquinolin-2(1H)-one is not fully understood. However, it has been suggested that this compound may act as an inhibitor of enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition may lead to an increase in acetylcholine levels, which can improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 6-Hydroxy-1,4-dimethylquinolin-2(1H)-one can exert various biochemical and physiological effects. It has been found to exhibit antioxidant activity, which can protect cells from oxidative damage. This compound has also been shown to have anti-inflammatory properties, which can reduce inflammation in the body. Additionally, it has been found to exhibit cytotoxic activity against cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-Hydroxy-1,4-dimethylquinolin-2(1H)-one in lab experiments is its unique structural properties. This compound has a quinoline ring system, which is a common feature in many biologically active compounds. Additionally, this compound has been extensively studied, and its pharmacological activities are well documented. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with.
Future Directions
There are many future directions for research on 6-Hydroxy-1,4-dimethylquinolin-2(1H)-one. One possible direction is to investigate its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as an anticancer agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 6-Hydroxy-1,4-dimethylquinolin-2(1H)-one can be achieved through various methods. One of the most common methods is the Pfitzinger reaction, which involves the condensation of 2-aminoacetophenone with acetaldehyde in the presence of an acid catalyst. Other methods include the Skraup synthesis, the Friedlander synthesis, and the Doebner-Miller synthesis.
Scientific Research Applications
6-Hydroxy-1,4-dimethylquinolin-2(1H)-one has been extensively studied for its potential in drug discovery and development. It has been found to exhibit various pharmacological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties. This compound has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
6-hydroxy-1,4-dimethylquinolin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-7-5-11(14)12(2)10-4-3-8(13)6-9(7)10/h3-6,13H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUSXLRWSPGPMHW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C2=C1C=C(C=C2)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Hydroxy-1,4-dimethylquinolin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.